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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyloxalylglycine (DMOG) is a cell-permeable, competitive inhibitor of prolyl-4-

hydroxylase domain (PHD) enzymes. By inhibiting these enzymes, which are responsible for

the degradation of Hypoxia-Inducible Factor-1α (HIF-1α) in the presence of oxygen, DMOG

effectively stabilizes HIF-1α, leading to the activation of hypoxia-responsive genes. This

mimetic of a hypoxic state has made DMOG a valuable tool in research areas such as

angiogenesis, ischemia, cancer biology, and stem cell research. Understanding the solubility of

DMOG in common laboratory solvents is critical for the accurate preparation of stock solutions

and the design of robust in vitro and in vivo experiments. These application notes provide a

detailed comparison of DMOG's solubility in dimethyl sulfoxide (DMSO) and water, along with

protocols for its dissolution and a diagram of its mechanism of action.

Data Presentation: Solubility of
Dimethyloxalylglycine
The solubility of DMOG in DMSO and water varies across different suppliers, which may be

attributed to slight variations in the purity and crystalline form of the compound. The following

table summarizes the reported solubility data from various sources. It is recommended to use
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this data as a guideline and to perform small-scale solubility tests with the specific batch of

DMOG being used.

Solvent
Reported Solubility
(mg/mL)

Reported Molar
Solubility (mM)

Source

DMSO 60 342.58 TargetMol[1]

>25 Not Specified NET[2]

17.51 100 Tocris Bioscience

>20 Not Specified Sigma-Aldrich

125

713.71

(ultrasonication

recommended)

MedChemExpress[3]

35 199.84 Selleck Chemicals[4]

~30 Not Specified Cayman Chemical[5]

Water 17.54
100 (sonication

recommended)
TargetMol[1]

17.51 100 Tocris Bioscience

>30 Not Specified Sigma-Aldrich

50

285.49

(ultrasonication

recommended)

MedChemExpress[3]

35 199.84 Selleck Chemicals[6]

PBS (pH 7.2) ~10 Not Specified Cayman Chemical[5]

Note: The molecular weight of DMOG is 175.14 g/mol .[1][7]
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Protocol 1: Preparation of a DMOG Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of DMOG in DMSO.

Materials:

Dimethyloxalylglycine (DMOG) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weighing DMOG: Accurately weigh out a desired amount of DMOG powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh 17.51 mg of DMOG.

Adding DMSO: Add the appropriate volume of anhydrous DMSO to the DMOG powder. For

17.51 mg of DMOG, add 1 mL of DMSO.

Dissolution: Tightly cap the tube or vial and vortex thoroughly until the DMOG is completely

dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually

inspect the solution to ensure there are no undissolved particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term

storage.

Protocol 2: Preparation of a DMOG Stock Solution in
Water
This protocol describes the preparation of a 50 mM stock solution of DMOG in water. Note that

solubility in aqueous solutions can be lower and may require more effort to dissolve.
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Materials:

Dimethyloxalylglycine (DMOG) powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipette

Procedure:

Weighing DMOG: Accurately weigh out the desired amount of DMOG powder. For example,

to prepare 1 mL of a 50 mM stock solution, weigh 8.76 mg of DMOG.

Adding Water: Add the appropriate volume of sterile water to the DMOG powder. For 8.76

mg of DMOG, add 1 mL of water.

Dissolution: Tightly cap the tube or vial and vortex vigorously. If the DMOG does not fully

dissolve, sonication is recommended to facilitate dissolution.[1][3]

Sterilization (Optional): If required for your application, filter-sterilize the solution using a 0.22

µm syringe filter.

Storage: It is generally recommended to prepare aqueous solutions of DMOG fresh for each

experiment. If short-term storage is necessary, store at 4°C for no longer than 24 hours.

Visualizations
DMOG Mechanism of Action: HIF-1α Stabilization
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Caption: Mechanism of DMOG-induced HIF-1α stabilization.
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Experimental Workflow: Preparing a DMOG Working
Solution

Workflow for DMOG Solution Preparation
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Caption: General workflow for preparing DMOG solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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